Cas no 1705037-50-8 (1-(4-ethoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(4-ethoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1705037-50-8
• MF: C₁₆H₁₈F₃N₃O₄S
• MW: 405.392033100128
• CID: 6192799
• PubChem ID: 90542537
• Update Time: 2025-06-10

1-(4-ethoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• 1705037-50-8
• 1-(4-ethoxybenzenesulfonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• 2-(1-((4-ethoxyphenyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• F6246-1856
• 2-[1-(4-ethoxyphenyl)sulfonylpiperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• AKOS024834660

• Inchi： 1S/C16H18F3N3O4S/c1-2-25-12-3-5-13(6-4-12)27(23,24)22-9-7-11(8-10-22)14-20-21-15(26-14)16(17,18)19/h3-6,11H,2,7-10H2,1H3
• InChI Key： SILGKBIFQMUBLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 405.09701172g/mol
• Monoisotopic Mass: 405.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-ethoxybenzenesulfonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(4-ethoxybenzenesulfonyl)-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine (CAS No. 1705037-50-8)

The compound 1-(4-ethoxybenzenesulfonyl)-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine (CAS No. 1705037-50-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl-substituted 1,3,4-oxadiazole ring and a piperidine backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the sulfonyl and ethoxybenzene groups, which are known to enhance binding affinity and metabolic stability.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their widespread use in drug discovery and material science. The 1,3,4-oxadiazole moiety, in particular, is a hot topic in medicinal chemistry due to its versatility as a bioisostere for carboxylic acids and amides. This compound’s CAS No. 1705037-50-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis, physicochemical properties, and potential applications, highlighting the need for a detailed technical profile.

From a synthetic perspective, 1-(4-ethoxybenzenesulfonyl)-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine can be prepared through multi-step organic reactions, including sulfonylation and cyclization strategies. The trifluoromethyl group is typically introduced via nucleophilic substitution or radical pathways, while the 1,3,4-oxadiazole ring is formed through dehydrative cyclization of acylhydrazides. These methods are well-documented in peer-reviewed literature, making this compound accessible to researchers exploring its pharmacological or agrochemical potential.

The compound’s physicochemical properties, such as solubility, logP, and stability, are critical for its application in drug formulation. Early studies suggest that the ethoxybenzenesulfonyl group improves lipophilicity, which could enhance membrane permeability—a key factor in bioavailability. Additionally, the piperidine ring contributes to conformational flexibility, potentially enabling interactions with diverse biological targets. These attributes align with current trends in fragment-based drug design and small-molecule optimization, topics frequently discussed in pharmaceutical forums.

Beyond pharmaceuticals, CAS No. 1705037-50-8 has potential applications in agrochemicals, particularly as a precursor for herbicides or fungicides. The trifluoromethyl group is a common feature in modern agrochemicals due to its ability to modulate electronic and steric properties. Researchers are also investigating its role in crop protection and sustainable agriculture, addressing global concerns about food security and environmental impact. This dual applicability in pharma and agro sectors makes it a compound of broad interest.

In conclusion, 1-(4-ethoxybenzenesulfonyl)-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine represents a compelling case study in modern chemical research. Its structural complexity and functional diversity position it as a valuable tool for scientists exploring new therapeutic targets or green chemistry solutions. As the scientific community continues to prioritize molecular innovation, this compound’s relevance is likely to grow, further cementing its place in the annals of specialized chemistry.